Cas no 1795303-44-4 (2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide)

• Product Name: 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
• CAS No: 1795303-44-4
• MF: C₂₂H₁₈BrN₃O₂
• MW: 436.30122423172
• CID: 5368647
• Update Time: 2025-06-22

2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

• Inchi： 1S/C22H18BrN3O2/c1-14-6-5-11-26-13-20(24-21(14)26)16-7-3-4-8-19(16)25-22(27)17-12-15(28-2)9-10-18(17)23/h3-13H,1-2H3,(H,25,27)
• InChI Key： ZCUVJIBSRLOZGX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C(=N1)C(C)=CC=C2)(=O)C1=CC(OC)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

Introduction to 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide (CAS No. 1795303-44-4)

2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide, identified by its CAS number 1795303-44-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of aromatic and heterocyclic structures, featuring a bromo substituent at the 2-position, a methoxy group at the 5-position, and an N-substituent linked to a phenyl ring further functionalized with an imidazopyridine moiety. Such structural motifs are often explored for their potential biological activity, particularly in the development of novel therapeutic agents.

The chemical framework of 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide is characterized by its rigid aromatic system, which can facilitate stable interactions with biological targets. The presence of both electron-withdrawing and electron-donating groups (such as the bromo atom and the methoxy group) introduces tunable electronic properties, making this compound a versatile scaffold for drug design. The imidazopyridine ring, in particular, is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways.

In recent years, there has been growing interest in imidazopyridine-based compounds due to their demonstrated efficacy in several therapeutic areas. For instance, derivatives of imidazopyridine have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The benzamide moiety in 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide further enhances its potential as a bioactive molecule by contributing to hydrogen bonding interactions with biological targets. This combination of structural features positions the compound as a compelling candidate for further exploration in medicinal chemistry.

One of the most exciting aspects of this compound is its potential to interact with protein kinases, which are critical enzymes involved in numerous cellular processes. Protein kinases are frequently implicated in diseases such as cancer and autoimmune disorders, making them attractive targets for therapeutic intervention. The imidazopyridine ring is particularly adept at binding to the ATP-binding pockets of these kinases, thereby inhibiting their activity. Additionally, the phenyl ring’s ability to engage in π-stacking interactions with adjacent amino acid residues can further stabilize the binding conformation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can optimize the structure of 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide to enhance its potency and selectivity. These computational tools have been instrumental in guiding experimental efforts and accelerating the discovery process.

The synthesis of CAS No. 1795303-44-4 involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include bromination at the desired position on a pre-functionalized benzene derivative, followed by methoxylation and subsequent coupling with an imidazopyridine-containing phenyl amide precursor. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 2-bromo-5-methoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide have revealed promising results. In vitro assays have demonstrated that this compound exhibits inhibitory effects against certain protein kinases at concentrations that are generally considered to be within a viable therapeutic window. Furthermore, cell-based assays have shown that it can modulate signaling pathways associated with inflammation and cell proliferation.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, metabolic stability, and distribution play critical roles in determining whether a drug candidate will succeed in clinical trials. Preliminary data suggest that CAS No. 1795303-44-4 possesses favorable solubility characteristics and moderate metabolic stability, which are encouraging indicators for further development.

One particularly noteworthy aspect of this molecule is its potential for structure-based drug design. By understanding how it interacts with its biological targets at the atomic level, chemists can make informed modifications to improve its efficacy and reduce off-target effects. High-resolution crystal structures obtained from X-ray crystallography or cryo-electron microscopy have provided valuable insights into these interactions.

The role of computational methods in interpreting these structures cannot be overstated. Molecular dynamics simulations can help elucidate how bromo, methoxy, and imidazopyridine moieties contribute to binding affinity by analyzing hydrogen bonding networks and hydrophobic interactions within the protein-ligand complex.

Future directions for research on CAS No. 1795303-44-4 include exploring its potential in combination therapies alongside other known drugs that target related pathways or proteins. Combination therapy has become increasingly important in oncology due to its ability to overcome drug resistance mechanisms that might arise from single-agent treatment alone.

The development pipeline for this compound is still early-stage but shows considerable promise based on initial findings from both chemical synthesis and biological testing labs worldwide who continue refining synthetic routes while simultaneously screening analogs derived from similar scaffolds